Cas no 87694-31-3 (3-Thiophenecarboxylic acid, 4-(2-carboxyphenyl)-2-phenyl-)

3-Thiophenecarboxylic acid, 4-(2-carboxyphenyl)-2-phenyl- structure
87694-31-3 structure
Product Name:3-Thiophenecarboxylic acid, 4-(2-carboxyphenyl)-2-phenyl-
CAS No:87694-31-3
MF:C18H12O4S
MW:324.350483894348
CID:653445
PubChem ID:13113382
Update Time:2025-04-19

3-Thiophenecarboxylic acid, 4-(2-carboxyphenyl)-2-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 3-Thiophenecarboxylic acid, 4-(2-carboxyphenyl)-2-phenyl-
    • 4-(2-carboxyphenyl)-2-phenylthiophene-3-carboxylic acid
    • DTXSID40518795
    • 87694-31-3
    • Inchi: 1S/C18H12O4S/c19-17(20)13-9-5-4-8-12(13)14-10-23-16(15(14)18(21)22)11-6-2-1-3-7-11/h1-10H,(H,19,20)(H,21,22)
    • InChI Key: CPYDFFMUNJNKQL-UHFFFAOYSA-N
    • SMILES: S1C=C(C2C=CC=CC=2C(=O)O)C(C(=O)O)=C1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 324.04563003g/mol
  • Monoisotopic Mass: 324.04563003g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 446
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 103Ų
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